Cas no 499771-22-1 (1H-Pyrrole-1-ethanol, b,b-dimethyl-)

1H-Pyrrole-1-ethanol, b,b-dimethyl- structure
499771-22-1 structure
Product Name:1H-Pyrrole-1-ethanol, b,b-dimethyl-
CAS No:499771-22-1
MF:C8H13NO
MW:139.194922208786
MDL:MFCD00120780
CID:328473
PubChem ID:2794578
Update Time:2025-04-19

1H-Pyrrole-1-ethanol, b,b-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-ethanol, b,b-dimethyl-
    • 2-METHYL-2-(1H-PYRROL-1-YL)PROPAN-1-OL
    • 2-methyl-2-pyrrol-1-ylpropan-1-ol
    • 2-Methyl-2-(1H-pyrrol-1-yl)propan-1-ol, Tech.
    • 2-methyl-2-pyrrolylpropan-1-ol
    • DTXSID00383229
    • SCHEMBL2183850
    • FT-0612911
    • 499771-22-1
    • 1H-Pyrrole-1-ethanol,b,b-dimethyl-
    • MFCD00120780
    • AKOS006242084
    • MDL: MFCD00120780
    • Inchi: 1S/C8H13NO/c1-8(2,7-10)9-5-3-4-6-9/h3-6,10H,7H2,1-2H3
    • InChI Key: LPIKPFDHQPUHMF-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)N1C=CC=C1

Computed Properties

  • Exact Mass: 139.10000
  • Monoisotopic Mass: 139.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.2A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 0.96
  • Boiling Point: 223.5°Cat760mmHg
  • Flash Point: 89°C
  • Refractive Index: 1.491
  • PSA: 25.16000
  • LogP: 1.21550

1H-Pyrrole-1-ethanol, b,b-dimethyl- Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB225351-1 g
2-Methyl-2-(1H-pyrrol-1-yl)propan-1-ol, tech.; .
499771-22-1
1g
€187.50 2023-04-27
abcr
AB225351-5 g
2-Methyl-2-(1H-pyrrol-1-yl)propan-1-ol, tech.; .
499771-22-1
5g
€692.50 2023-04-27
abcr
AB225351-1g
2-Methyl-2-(1H-pyrrol-1-yl)propan-1-ol, tech.; .
499771-22-1
1g
€187.50 2025-03-19
abcr
AB225351-5g
2-Methyl-2-(1H-pyrrol-1-yl)propan-1-ol, tech.; .
499771-22-1
5g
€692.50 2025-03-19
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